Cas no 618098-21-8 (1,3-bis(4-bromophenyl)-1h-pyrazol-5-amine)

• Product Name: 1,3-bis(4-bromophenyl)-1h-pyrazol-5-amine
• CAS No: 618098-21-8
• MF: C₁₅H₁₁Br₂N₃
• MW: 393.075941324234
• CID: 1629843
• PubChem ID: 4057035
• Update Time: 2025-05-20

1,3-bis(4-bromophenyl)-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis(4-bromophenyl)-1H-pyrazol-5-amine
• 1,3-Bis(4-bromophenyl)-1H-pyrazol-5-ylamine
• FS-6562
• CS-0358023
• 2,5-bis(4-bromophenyl)pyrazol-3-amine
• 618098-21-8
• MFCD04122802
• AKOS009471197
• 1,3-bis(4-bromophenyl)-1h-pyrazol-5-amine

• MDL： MFCD04122802
• Inchi： 1S/C15H11Br2N3/c16-11-3-1-10(2-4-11)14-9-15(18)20(19-14)13-7-5-12(17)6-8-13/h1-9H,18H2
• InChI Key： PJGRZPFSQWYJRU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(=CC(C2C=CC(=CC=2)Br)=N1)N

Computed Properties

• Exact Mass: 392.92992g/mol
• Monoisotopic Mass: 390.93197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 528.6±50.0 °C at 760 mmHg
• Flash Point: 273.5±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1,3-bis(4-bromophenyl)-1h-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1,3-bis(4-bromophenyl)-1h-pyrazol-5-amine

Recent Advances in the Study of 1,3-bis(4-bromophenyl)-1h-pyrazol-5-amine (CAS: 618098-21-8)

1,3-bis(4-bromophenyl)-1h-pyrazol-5-amine (CAS: 618098-21-8) is a brominated pyrazole derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of 1,3-bis(4-bromophenyl)-1h-pyrazol-5-amine to improve its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits significant inhibitory activity against a range of kinase enzymes, particularly those involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to elucidate the binding interactions between the compound and its target kinases, providing valuable insights into its mechanism of action.

Another notable study, conducted by a team at the University of Cambridge (2024), investigated the anticancer potential of 1,3-bis(4-bromophenyl)-1h-pyrazol-5-amine. The researchers found that the compound induces apoptosis in several cancer cell lines, including breast and lung cancer, by modulating the activity of key apoptotic proteins. The study also highlighted the compound's selectivity for cancer cells over normal cells, suggesting a favorable safety profile for further development.

In addition to its kinase inhibitory and anticancer properties, 1,3-bis(4-bromophenyl)-1h-pyrazol-5-amine has shown promise as an antimicrobial agent. A recent publication in Antimicrobial Agents and Chemotherapy (2024) reported that the compound exhibits potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential metabolic pathways.

Despite these promising findings, challenges remain in the development of 1,3-bis(4-bromophenyl)-1h-pyrazol-5-amine as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural optimization and preclinical studies. However, the compound's diverse biological activities and unique chemical structure make it a compelling candidate for continued investigation.

In conclusion, recent studies on 1,3-bis(4-bromophenyl)-1h-pyrazol-5-amine (CAS: 618098-21-8) have uncovered its potential as a multifunctional therapeutic agent with applications in inflammation, cancer, and infectious diseases. Future research should focus on optimizing its pharmacological properties and advancing it through the drug development pipeline.